61-50-7

N,N-Dimethyltryptamine

In Stock

• CAS RN:
• 61-50-7

• Formula:
• C12H16N2

• InChI:
• InChI=1S/C12H16N2/c1-14(2)8-7-10-9-13-12-6-4-3-5-11(10)12/h3-6,9,13H,7-8H2,1-2H3

• InChIKey:
• DMULVCHRPCFFGV-UHFFFAOYSA-N

• N,N-DMT (exempt preparation) is an analytical reference standard categorized as a tryptamine. N,N-DMT substitutes for LSD (D-tartrate) in a two-lever drug discrimination test. N,N-DMT is regulated as a Schedule I compound in the United States. N,N-DMT (exempt preparation) is provided as a DEA exempt preparation. This product is intended for research and forensic applications.
  N,N-DMT is an analytical reference standard categorized as a tryptamine. N,N-DMT substitutes for LSD (D-tartrate) in a two-lever drug discrimination test. N,N-DMT is regulated as a Schedule I compound in the United States. This product is intended for research and forensic applications.
  N,N-dimethyltryptamine is a tryptamine derivative having two N-methyl substituents on the side-chain. It is a tryptamine alkaloid and a member of tryptamines. It derives from a tryptamine.
  Dimethyltryptamine is a...

3,3-Difluoropropan-1-amine

Usually In Stock

• CAS RN:
• 461-50-7

• Formula:
• C3H7F2N

• InChI:
• InChI=1S/C3H7F2N/c4-3(5)1-2-6/h3H,1-2,6H2

• InChIKey:
• ITYSTTQEKQMPKF-UHFFFAOYSA-N

• 3,3-Difluoropropan-1-amine is a useful research compound. Its molecular formula is C3H7F2N and its molecular weight is 95.09 g/mol. The purity is usually 95%.

3-Iodoazepan-2-one

In Stock

• CAS RN:
• 5061-50-7

• Formula:
• C6H10INO

• InChI:
• InChI=1S/C6H10INO/c7-5-3-1-2-4-8-6(5)9/h5H,1-4H2,(H,8,9)

• InChIKey:
• BCEMFOYMSQZJGU-UHFFFAOYSA-N

• 3-Iodoazepan-2-one is a useful research compound. Its molecular formula is C6H10INO and its molecular weight is 239.056. The purity is usually 95%.

N-Phenoxyacetamide

• CAS RN:
• 5661-50-7

• Formula:
• C8H9NO2

• InChI:
• InChI=1S/C8H9NO2/c1-7(10)9-11-8-5-3-2-4-6-8/h2-6H,1H3,(H,9,10)

• InChIKey:
• QCPORYSHAZPBCG-UHFFFAOYSA-N

• N-Phenoxyacetamide is a useful research compound. Its molecular formula is C8H9NO2 and its molecular weight is 151.16 g/mol. The purity is usually 95%.

1-Chloromethyl-4-methylnaphthalene

In Stock

• CAS RN:
• 5261-50-7

• Formula:
• C12H11Cl

• InChI:
• InChI=1S/C12H11Cl/c1-9-6-7-10(8-13)12-5-3-2-4-11(9)12/h2-7H,8H2,1H3

• InChIKey:
• QHXSBKTZBDHBKF-UHFFFAOYSA-N

• 1-Chloromethyl-4-methylnaphthalene is a useful research compound. Its molecular formula is C12H11Cl and its molecular weight is 190.67 g/mol. The purity is usually 95%.

4-Nitrobutyl acetate

• CAS RN:
• 21461-50-7

• Formula:
• C6H11NO4

• InChI:
• InChI=1S/C6H11NO4/c1-6(8)11-5-3-2-4-7(9)10/h2-5H2,1H3

• InChIKey:
• LWNFHUWYPBFSSE-UHFFFAOYSA-N

• 4-Nitrobutyl acetate is a useful research compound. Its molecular formula is C6H11NO4 and its molecular weight is 161.16 g/mol. The purity is usually 95%.

5-Amino-3-methylisoxazole-4-carboxylic acid

In Stock

• CAS RN:
• 84661-50-7

• Formula:
• C5H6N2O3

• InChI:
• InChI=1S/C5H6N2O3/c1-2-3(5(8)9)4(6)10-7-2/h6H2,1H3,(H,8,9)

• InChIKey:
• CNZBKZVKOBKIOR-UHFFFAOYSA-N

• 5-Amino-3-methylisoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C5H6N2O3 and its molecular weight is 142.11 g/mol. The purity is usually 95%.

Leucomycin A8

• CAS RN:
• 18361-50-7

• Formula:
• C39H63NO15

• InChI:
• InChI=1S/C39H63NO15/c1-21-18-27(16-17-41)35(36(48-10)29(52-25(5)42)19-30(45)49-22(2)14-12-11-13-15-28(21)44)55-38-33(46)32(40(8)9)34(23(3)51-38)54-31-20-39(7,47)37(24(4)50-31)53-26(6)43/h11-13,15,17,21-24,27-29,31-38,44,46-47H,14,16,18-20H2,1-10H3/b12-11+,15-13+/t21-,22-,23-,24+,27+,28+,29-,31+,32-,33-,34-,35+,36+,37+,38+,39-/m1/s1

• InChIKey:
• ZGKBDJKFINKSNH-FRFMCBNZSA-N

• Leucomycin A8 is a macrolide.

Propanoic acid, 2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-

In Stock

• CAS RN:
• 115761-50-7

• Formula:
• C12H11NO5

• InChI:
• InChI=1S/C12H11NO5/c1-12(2,11(16)17)18-13-9(14)7-5-3-4-6-8(7)10(13)15/h3-6H,1-2H3,(H,16,17)

• InChIKey:
• FKFQTPMMDLGZPN-UHFFFAOYSA-N

• Propanoic acid, 2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl- is a useful research compound. Its molecular formula is C12H11NO5 and its molecular weight is 249.22 g/mol. The purity is usually 95%.

pentyl [(3-benzyl-4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate

• CAS RN:
• 351161-50-7

• Formula:
• C25H30N2O3S2

• InChI:
• InChI=1S/C25H30N2O3S2/c1-2-3-10-15-30-21(28)17-31-25-26-23-22(19-13-8-5-9-14-20(19)32-23)24(29)27(25)16-18-11-6-4-7-12-18/h4,6-7,11-12H,2-3,5,8-10,13-17H2,1H3

• InChIKey:
• GPOPUUBDGKXDDR-UHFFFAOYSA-N

• Pentyl [(3-benzyl-4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate is a useful research compound. Its molecular formula is C25H30N2O3S2 and its molecular weight is 470.7g/mol. The purity is usually 95%.

5-cyano-6-[2-[3-(dimethylsulfamoyl)anilino]-2-oxoethyl]sulfanyl-4-(furan-2-yl)-2-methyl-N-phenyl-1,4-dihydropyridine-3-carboxamide

In Stock

• CAS RN:
• 380461-50-7

• Formula:
• C28H27N5O5S2

• InChI:
• InChI=1S/C28H27N5O5S2/c1-18-25(27(35)32-19-9-5-4-6-10-19)26(23-13-8-14-38-23)22(16-29)28(30-18)39-17-24(34)31-20-11-7-12-21(15-20)40(36,37)33(2)3/h4-15,26,30H,17H2,1-3H3,(H,31,34)(H,32,35)

• InChIKey:
• KARMXUKGIWBEKC-UHFFFAOYSA-N

• 5-cyano-6-[2-[3-(dimethylsulfamoyl)anilino]-2-oxoethyl]sulfanyl-4-(furan-2-yl)-2-methyl-N-phenyl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C28H27N5O5S2 and its molecular weight is 577.67. The purity is usually 95%.

2-(1-benzylimidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide

In Stock

• CAS RN:
• 893361-50-7

• Formula:
• C18H15F2N3OS

• InChI:
• InChI=1S/C18H15F2N3OS/c19-14-6-7-16(15(20)10-14)22-17(24)12-25-18-21-8-9-23(18)11-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,22,24)

• InChIKey:
• UAJQXRLPBCYTNH-UHFFFAOYSA-N

• 2-(1-benzylimidazol-2-yl)sulfanyl-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H15F2N3OS and its molecular weight is 359.39. The purity is usually 95%.

2-Ethyl-5-(piperidin-1-yl(m-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898361-50-7

• Formula:
• C19H24N4OS

• InChI:
• InChI=1S/C19H24N4OS/c1-3-15-20-19-23(21-15)18(24)17(25-19)16(22-10-5-4-6-11-22)14-9-7-8-13(2)12-14/h7-9,12,16,24H,3-6,10-11H2,1-2H3

• InChIKey:
• SZIWCHIMSLAPEQ-UHFFFAOYSA-N

• 2-Ethyl-5-(piperidin-1-yl(m-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H24N4OS and its molecular weight is 356.49. The purity is usually 95%.

4-(morpholinosulfonyl)-N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

In Stock

• CAS RN:
• 958961-50-7

• Formula:
• C22H22N4O5S2

• InChI:
• InChI=1S/C22H22N4O5S2/c27-22(16-6-8-18(9-7-16)33(29,30)25-10-12-31-13-11-25)23-21-19-14-32(28)15-20(19)24-26(21)17-4-2-1-3-5-17/h1-9H,10-15H2,(H,23,27)

• InChIKey:
• STJUEKOBTSDGFV-UHFFFAOYSA-N

• 4-(morpholinosulfonyl)-N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C22H22N4O5S2 and its molecular weight is 486.56. The purity is usually 95%.

9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline

In Stock

• CAS RN:
• 327061-50-7

• Formula:
• C16H12BrN3

• InChI:
• InChI=1S/C16H12BrN3/c1-2-20-14-8-7-10(17)9-11(14)15-16(20)19-13-6-4-3-5-12(13)18-15/h3-9H,2H2,1H3

• InChIKey:
• FDVFUOAGKOCQKN-UHFFFAOYSA-N

• 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline is a useful research compound. Its molecular formula is C16H12BrN3 and its molecular weight is 326.19g/mol. The purity is usually 95%.

3-Cyano-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone

In Stock

• CAS RN:
• 898761-50-7

• Formula:
• C22H22N2O3

• InChI:
• InChI=1S/C22H22N2O3/c23-15-17-3-1-5-19(13-17)21(25)20-6-2-4-18(14-20)16-24-9-7-22(8-10-24)26-11-12-27-22/h1-6,13-14H,7-12,16H2

• InChIKey:
• RCSQYHHWPCHNRA-UHFFFAOYSA-N

• 3-Cyano-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone is a useful research compound. Its molecular formula is C22H22N2O3 and its molecular weight is 362.4 g/mol. The purity is usually 95%.

7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 885461-50-7

• Formula:
• C7H4ClF3N4

• InChI:
• InChI=1S/C7H4ClF3N4/c1-3-2-4(8)15-6(12-3)13-5(14-15)7(9,10)11/h2H,1H3

• InChIKey:
• ZPRYBESGXFDOSK-UHFFFAOYSA-N

• 7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C7H4ClF3N4 and its molecular weight is 236.58 g/mol. The purity is usually 95%.

2-(Isobutylamino)nicotinic acid

In Stock

• CAS RN:
• 1019461-50-7

• Formula:
• C10H14N2O2

• InChI:
• InChI=1S/C10H14N2O2/c1-7(2)6-12-9-8(10(13)14)4-3-5-11-9/h3-5,7H,6H2,1-2H3,(H,11,12)(H,13,14)

• InChIKey:
• FGTRGMFIJRDUIB-UHFFFAOYSA-N

• 2-(Isobutylamino)nicotinic acid is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.

[(2-Chloropyridin-4-yl)methyl]diethylamine

In Stock

• CAS RN:
• 1247361-50-7

• Formula:
• C10H15ClN2

• InChI:
• InChI=1S/C10H15ClN2/c1-3-13(4-2)8-9-5-6-12-10(11)7-9/h5-7H,3-4,8H2,1-2H3

• InChIKey:
• XDQCIKQWQIUGLZ-UHFFFAOYSA-N

• [(2-Chloropyridin-4-yl)methyl]diethylamine is a useful research compound. Its molecular formula is C10H15ClN2 and its molecular weight is 198.69 g/mol. The purity is usually 95%.

4-ethyl-5-(2-methylphenyl)-1H-pyrazol-3-amine

Usually In Stock

• CAS RN:
• 1187561-50-7

• Formula:
• C12H15N3

• InChI:
• InChI=1S/C12H15N3/c1-3-9-11(14-15-12(9)13)10-7-5-4-6-8(10)2/h4-7H,3H2,1-2H3,(H3,13,14,15)

• InChIKey:
• WKBUUIRKHQXNLF-UHFFFAOYSA-N

• 4-ethyl-5-(2-methylphenyl)-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.273. The purity is usually 95%.

N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

In Stock

• CAS RN:
• 1234861-50-7

• Formula:
• C14H17N3O3S

• InChI:
• InChI=1S/C14H17N3O3S/c1-10-16-14(20-17-10)9-15-21(18,19)13-7-6-11-4-2-3-5-12(11)8-13/h6-8,15H,2-5,9H2,1H3

• InChIKey:
• TWGGMTPLHBQEGZ-UHFFFAOYSA-N

• N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C14H17N3O3S and its molecular weight is 307.37. The purity is usually 95%.

(R)-1-(2-Chloropyridin-3-yl)ethan-1-ol

In Stock

• CAS RN:
• 2227861-50-7

• Formula:
• C7H8ClNO

• InChI:
• InChI=1S/C7H8ClNO/c1-5(10)6-3-2-4-9-7(6)8/h2-5,10H,1H3/t5-/m1/s1

• InChIKey:
• FVMGQROBOUHKQO-RXMQYKEDSA-N

• (R)-1-(2-Chloropyridin-3-yl)ethan-1-ol is a useful research compound. Its molecular formula is C7H8ClNO and its molecular weight is 157.6. The purity is usually 95%.

4-bromo-2-methyl-1H-imidazole-5-carboxylic acid

• CAS RN:
• 1093261-50-7

• Formula:
• C5H5BrN2O2

• InChI:
• InChI=1S/C5H5BrN2O2/c1-2-7-3(5(9)10)4(6)8-2/h1H3,(H,7,8)(H,9,10)

• InChIKey:
• JUWLWSWWMJVONJ-UHFFFAOYSA-N

• 4-bromo-2-methyl-1H-imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C5H5BrN2O2 and its molecular weight is 205.01 g/mol. The purity is usually 95%.

Ethyl 2-(2-{[2-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetate

In Stock

• CAS RN:
• 1797861-50-7

• Formula:
• C14H13F3N2O2S

• InChI:
• InChI=1S/C14H13F3N2O2S/c1-2-21-12(20)7-9-8-22-13(18-9)19-11-6-4-3-5-10(11)14(15,16)17/h3-6,8H,2,7H2,1H3,(H,18,19)

• InChIKey:
• IEGORHWJXHYPRV-UHFFFAOYSA-N

• Ethyl 2-(2-{[2-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C14H13F3N2O2S and its molecular weight is 330.33. The purity is usually 95%.

Ethyl 2-(4-bromo-3-ethylpyrazol-1-yl)propanoate

Usually In Stock

• CAS RN:
• 2104861-50-7

• Formula:
• C10H15BrN2O2

• InChI:
• InChI=1S/C10H15BrN2O2/c1-4-9-8(11)6-13(12-9)7(3)10(14)15-5-2/h6-7H,4-5H2,1-3H3

• InChIKey:
• HMNCSVPEXGTIMB-UHFFFAOYSA-N

• Ethyl 2-(4-bromo-3-ethylpyrazol-1-yl)propanoate is a useful research compound. Its molecular formula is C10H15BrN2O2 and its molecular weight is 275.146. The purity is usually 95%.

N-[2-(Difluoromethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361861-50-7

• Formula:
• C16H18F2N2O3

• InChI:
• InChI=1S/C16H18F2N2O3/c1-2-14(21)20-9-7-11(8-10-20)15(22)19-12-5-3-4-6-13(12)23-16(17)18/h2-6,11,16H,1,7-10H2,(H,19,22)

• InChIKey:
• LTWACFIJVMIPPK-UHFFFAOYSA-N

• N-[2-(Difluoromethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H18F2N2O3 and its molecular weight is 324.328. The purity is usually 95%.